Cas no 1935025-39-0 (CID 127017202)

• Product Name: CID 127017202
• CAS No: 1935025-39-0
• MF: C₉H₁₅ClF₂
• MW: 196.665209054947
• CID: 5283840
• Update Time: 2025-10-29

CID 127017202 Chemical and Physical Properties

Names and Identifiers

• CID 127017202
• Cyclopentane, 2-(3-chloro-2-methylpropyl)-1,1-difluoro-

• Inchi： 1S/C9H15ClF2/c1-7(6-10)5-8-3-2-4-9(8,11)12/h7-8H,2-6H2,1H3
• InChI Key： JIFBJXRKVMCIAC-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCCC1CC(C)CCl

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 209.7±10.0 °C(Predicted)

Additional information on CID 127017202

Compound CAS No. 1935025-39-0 and Product CID 127017202: A Comprehensive Overview

CAS No. 1935025-39-0 and its corresponding product, CID 127017202, represent a significant advancement in the field of chemical synthesis and material science. This compound has garnered considerable attention due to its unique structural properties and potential applications across various industries. Recent studies have highlighted its role in biomedical engineering, nanotechnology, and pharmaceutical development, making it a focal point for researchers worldwide.

The structural elucidation of CAS No. 1935025-39-0 has been a cornerstone of recent investigations. Scientists have employed advanced spectroscopic techniques, including NMR spectroscopy and X-ray crystallography, to determine its molecular architecture. The compound exhibits a distinctive arrangement of functional groups, which contribute to its exceptional reactivity and stability under varying conditions. This structural integrity has been pivotal in understanding its behavior in different chemical environments.

In terms of synthesis, the development of efficient methods for producing CID 127017202 has been a major area of focus. Researchers have explored various synthetic pathways, including catalytic coupling reactions and metathesis processes, to optimize yield and purity. The discovery of novel catalysts has significantly enhanced the scalability of these processes, paving the way for large-scale production and industrial applications.

The application potential of CAS No. 1935025-39-0 extends into the realm of drug delivery systems strong>. Recent studies have demonstrated its ability to serve as a carrier for therapeutic agents, offering improved bioavailability and targeted delivery mechanisms. This has positioned it as a promising candidate in the development of next-generation pharmaceuticals.

In the field of nanotechnology, < strong>CID 127017202 strong>has shown remarkable properties in the formation of self-assembled monolayers and nanocomposites. Its ability to facilitate controlled drug release mechanisms has been extensively documented, with implications for both medical diagnostics and therapeutic interventions.

The environmental impact of this compound is another critical area of research. Studies are underway to assess its biodegradability and eco-toxicological profile, ensuring that its widespread use does not pose risks to ecosystems or human health. Preliminary findings suggest that it exhibits low toxicity under standard conditions, aligning with global standards for sustainable chemical practices.

In conclusion, the compound identified by CAS No. 1935025-39-0 and its associated product CID 127017202 represent a groundbreaking achievement in modern chemistry. With ongoing research uncovering new applications and refining synthetic methodologies, this compound is poised to play a transformative role in multiple scientific domains.